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For researchers, scientists, and drug development professionals working with NW16 vacuum

systems, achieving and verifying the base pressure is critical for process integrity and

experimental success. This guide provides a comprehensive comparison of different vacuum

pump and gauge combinations, supported by experimental protocols to help users optimize

their systems for peak performance.

Section 1: Pumping System Comparison: Reaching
the Ultimate Vacuum
The selection of a high vacuum pump in combination with a suitable backing pump is the

foundation for achieving the desired base pressure. This section compares the performance of

a turbomolecular pump (TMP) paired with either a scroll or a diaphragm backing pump in a

typical NW16 system.

Pump Technology Overview
Turbomolecular Pumps (TMPs): These are kinetic vacuum pumps that use a series of

rotating blades to impart momentum to gas molecules, moving them from the high vacuum

side to the fore-vacuum side. They are essential for reaching high and ultra-high vacuum

(UHV) ranges.

Scroll Pumps: These are dry positive displacement pumps that use two interleaved spiral-

shaped scrolls to trap and compress gases. They are known for their clean, oil-free operation

and ability to achieve lower base pressures than diaphragm pumps.[1]
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Diaphragm Pumps: These are also dry positive displacement pumps that use a flexible

diaphragm to vary the volume of a chamber, drawing gas in and expelling it. While robust

and oil-free, they typically have a higher ultimate pressure compared to scroll pumps.[1]

Performance Comparison: Turbopump with Scroll vs.
Diaphragm Backing Pump
The choice of backing pump significantly impacts the ultimate pressure achievable by the

turbomolecular pump. A lower fore-vacuum pressure allows the TMP to operate more

efficiently.

Pump
Combination

Typical Base
Pressure of
Backing Pump

Resulting
System Base
Pressure (with
TMP)

Key
Advantages

Key
Disadvantages

Turbopump +

Scroll Pump

≤ 250 mTorr

(0.33 mbar)[1]

Lower ultimate

pressure, faster

pump-down

Oil-free, lower

vibration and

noise, gradual

failure mode.[1]

Higher initial

cost, potential for

tip seal wear.

Turbopump +

Diaphragm

Pump

≥ 1 Torr (1.33

mbar)[1]

Higher ultimate

pressure, slower

pump-down

Oil-free, lower

initial cost.

Higher vibration

and noise,

potential for

sudden failure

due to

diaphragm

rupture.[1]

A typical scroll pump can achieve a base pressure of 250 mTorr or lower, while a comparable

diaphragm pump will only reach about 1 Torr or lower.[1] This difference in fore-vacuum

pressure directly translates to a better ultimate vacuum when using a scroll pump as a backing

pump for a turbomolecular pump.[1]

Section 2: Vacuum Gauge Comparison: Accurate
Base Pressure Measurement
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Accurate measurement of the base pressure is crucial for verifying system performance. This

section compares two common types of high-vacuum gauges: Pirani and cold cathode gauges.

Gauge Technology Overview
Pirani Gauges: These are thermal conductivity gauges that operate by measuring the heat

loss from a heated filament to the surrounding gas.[2] The rate of heat loss is dependent on

the gas pressure. They are typically used for measuring pressures in the rough to medium

vacuum range.

Cold Cathode Gauges (Inverted Magnetron): These are ionization gauges that measure

pressure by ionizing gas molecules within electric and magnetic fields and then measuring

the resulting ion current.[3] They are suitable for high to ultra-high vacuum measurements.

Performance Comparison: Pirani vs. Cold Cathode
Gauges

Gauge Type
Measurement
Range

Accuracy
Key
Advantages

Key
Disadvantages

Pirani Gauge
Atmosphere to

10⁻⁴ mbar

10-15% of

reading

Relatively

inexpensive,

robust.

Gas-dependent,

less accurate at

higher vacuum.

[3]

Cold Cathode

Gauge

10⁻³ to 10⁻⁹

mbar
30% of reading

Wide

measurement

range, more

rugged than hot

filament gauges.

[3]

Gas-dependent,

less accurate

than hot filament

gauges, potential

for

contamination.[2]

For verifying the base pressure in a high vacuum NW16 system, a cold cathode gauge is the

more appropriate choice due to its measurement range. A Pirani gauge is essential for

monitoring the initial pump-down and the fore-vacuum pressure. Many modern vacuum

systems utilize combination gauges that incorporate both Pirani and cold cathode sensors to

cover the entire pressure range.[4]
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Section 3: Experimental Protocols for Verifying
Base Pressure
This section provides detailed experimental protocols for comparing pump performance, and

verifying the effectiveness of a bakeout procedure.

Experiment 1: Comparison of Backing Pumps
This experiment aims to quantify the difference in base pressure achieved in an NW16 system

using a turbomolecular pump with a scroll pump versus a diaphragm pump as the backing

pump.

Methodology:

System Assembly:

Assemble a standard NW16 vacuum chamber.

Connect a turbomolecular pump to the chamber.

Initially, connect the scroll pump as the backing pump to the TMP.

Install a wide-range vacuum gauge (capable of measuring from atmosphere to at least

10⁻⁸ mbar) on the NW16 chamber.

Connect a data logger to the vacuum gauge to record pressure over time.

Pump-Down with Scroll Pump:

Ensure all connections are leak-tight.

Start the scroll pump to begin the roughing process.

Once the pressure reaches the crossover pressure for the TMP (typically around 10⁻¹ to

10⁻² mbar), start the turbomolecular pump.

Record the pressure as a function of time until the base pressure is reached (i.e., the

pressure stabilizes).
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After reaching the base pressure, vent the system to atmospheric pressure with a dry, inert

gas like nitrogen.

Pump-Down with Diaphragm Pump:

Safely disconnect the scroll pump and connect the diaphragm pump as the backing pump

to the TMP.

Repeat the pump-down procedure as described in step 2.

Record the pressure as a function of time until the base pressure is reached.

Data Analysis:

Plot the pump-down curves (pressure vs. time) for both backing pump configurations on

the same graph for direct comparison.

Compare the ultimate base pressure achieved with each backing pump.
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Workflow for Backing Pump Comparison

Experiment 2: Verifying the Effectiveness of a System
Bakeout
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This experiment demonstrates the impact of a system bakeout on the ultimate base pressure. A

bakeout is a process of heating the vacuum chamber and components to accelerate the

outgassing of adsorbed molecules, primarily water vapor.[5]

Methodology:

Initial Pump-Down:

Using the optimal pump configuration determined in Experiment 1 (turbopump + scroll

pump), pump down the NW16 system to its base pressure without baking.

Record the ultimate pressure achieved.

Bakeout Procedure:

Wrap the NW16 chamber with heating tapes or place it inside a bakeout oven.

Attach thermocouples to monitor the chamber temperature.

While the system is pumping, slowly increase the temperature of the chamber to 150-

200°C.[6] The pressure inside the chamber will initially rise as molecules are desorbed

from the surfaces.[5]

Maintain the bakeout temperature for 24-48 hours, or until the pressure begins to

decrease and stabilize at a new, lower level.[5]

Cooldown and Final Pressure Measurement:

Turn off the heating tapes/oven and allow the system to cool down to room temperature

while still under vacuum.

Once the system has cooled, record the new ultimate base pressure.

Data Analysis:

Compare the base pressure achieved before and after the bakeout procedure.
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Workflow for System Bakeout Verification

Section 4: Logical Framework for Base Pressure
Verification
The process of verifying the base pressure in an NW16 vacuum system can be summarized in

a logical workflow that guides the user from initial setup to final analysis.
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Logical Workflow for Base Pressure Verification
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By following this guide, researchers, scientists, and drug development professionals can

systematically evaluate and optimize their NW16 vacuum systems to reliably achieve and verify

the required base pressure for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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